Cas no 1780614-80-3 (1-Isoquinolinemethanamine, 7-bromo-)

• Product Name: 1-Isoquinolinemethanamine, 7-bromo-
• CAS No: 1780614-80-3
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 5162159
• Update Time: 2025-05-21

1-Isoquinolinemethanamine, 7-bromo- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinemethanamine, 7-bromo-

• Inchi： 1S/C10H9BrN2/c11-8-2-1-7-3-4-13-10(6-12)9(7)5-8/h1-5H,6,12H2
• InChI Key： JJPXUXBJIGEOBN-UHFFFAOYSA-N
• SMILES： C1(CN)C2=C(C=CC(Br)=C2)C=CN=1

Additional information on 1-Isoquinolinemethanamine, 7-bromo-

Introduction to 1-Isoquinolinemethanamine, 7-bromo- (CAS No. 1780614-80-3)

1-Isoquinolinemethanamine, 7-bromo-, identified by the Chemical Abstracts Service Number (CAS No.) 1780614-80-3, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amine derivative belongs to the isoquinoline family, a class of molecules renowned for their diverse biological activities and structural versatility. The presence of a bromine substituent at the 7-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The isoquinoline scaffold is a privileged structure in medicinal chemistry due to its prevalence in naturally occurring alkaloids and its ability to interact with biological targets such as enzymes and receptors. Among these derivatives, 1-Isoquinolinemethanamine, 7-bromo- has garnered attention for its potential applications in the synthesis of novel therapeutic agents. Its molecular structure, featuring a nitrogen-containing ring system connected to an amine group, provides multiple sites for functionalization, enabling the creation of structurally diverse analogs.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, particularly cancer and neurodegenerative disorders. The brominated isoquinoline derivatives have emerged as promising candidates due to their ability to modulate key signaling pathways involved in these conditions. For instance, studies have demonstrated that compounds analogous to 1-Isoquinolinemethanamine, 7-bromo- can exhibit inhibitory effects on tyrosine kinases and other enzymes implicated in tumor growth and progression.

The synthetic utility of 1-Isoquinolinemethanamine, 7-bromo- lies in its role as a precursor for more complex molecules. Researchers have leveraged its brominated aromatic core to develop palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many bioactive compounds. These transformations have enabled the rapid assembly of libraries of isoquinoline derivatives for high-throughput screening.

One notable application of this compound is in the development of kinase inhibitors. Kinases are critical enzymes that regulate cellular processes, and their dysregulation is often associated with diseases like cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The bromine atom in 1-Isoquinolinemethanamine, 7-bromo- serves as a handle for further derivatization, allowing chemists to fine-tune binding interactions with target proteins.

Another area where this compound has shown promise is in the field of antiviral research. Isoquinoline derivatives have been investigated for their ability to interfere with viral replication cycles. The amine group of 1-Isoquinolinemethanamine, 7-bromo- can be modified to incorporate pharmacophores that disrupt viral enzymes or inhibit host-virus interactions. Such modifications are essential for developing drugs that can effectively combat emerging viral threats without causing significant side effects.

The structural flexibility of isoquinoline derivatives also makes them attractive for designing molecules with enhanced pharmacokinetic properties. By optimizing solubility, metabolic stability, and binding affinity, researchers can develop drugs that are more effective and better tolerated by patients. The bromine substituent at the 7-position provides a scaffold for introducing additional functional groups that can modulate these properties.

In conclusion,1-Isoquinolinemethanamine, 7-bromo- (CAS No. 1780614-80-3) represents a versatile building block with significant potential in pharmaceutical research. Its unique structural features and reactivity make it indispensable for synthesizing novel bioactive compounds targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, its importance in drug discovery is likely to grow even further.